molecular formula C18H15NO4 B8380609 3-Methoxy-4-(2-phenyl-4-oxazolylmethoxy)benzaldehyde

3-Methoxy-4-(2-phenyl-4-oxazolylmethoxy)benzaldehyde

Cat. No.: B8380609
M. Wt: 309.3 g/mol
InChI Key: HZCGDHLSEXJCFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxy-4-(2-phenyl-4-oxazolylmethoxy)benzaldehyde is a useful research compound. Its molecular formula is C18H15NO4 and its molecular weight is 309.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H15NO4

Molecular Weight

309.3 g/mol

IUPAC Name

3-methoxy-4-[(2-phenyl-1,3-oxazol-4-yl)methoxy]benzaldehyde

InChI

InChI=1S/C18H15NO4/c1-21-17-9-13(10-20)7-8-16(17)22-11-15-12-23-18(19-15)14-5-3-2-4-6-14/h2-10,12H,11H2,1H3

InChI Key

HZCGDHLSEXJCFY-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C=O)OCC2=COC(=N2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-chloromethyl-2-phenyloxazole (10.0 g), vaniline (7.9 g), potassium carbonate (8.6 g) and N,N-dimethylformamide (DMF) (90 ml) was stirred for 2 hours at 100° C. The reaction mixture was poured into ice-water. Resulting crystalline precipitate was collected by filtration, which was dissolved in chloroform (400 ml). The chloroform layer was washed with water, dried (MgSO4) and concentrated. Residual crystalline product was collected by filtration to yield 3-methoxy-4-(2-phenyl-4-oxazolylmethoxy)benzaldehyde (15.4 g, 97%), which was recrystallized from ethyl acetate-hexane to give colorless prisms, m.p.119-120° C.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
7.9 g
Type
reactant
Reaction Step One
Quantity
8.6 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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